Cas no 848321-07-3 ([(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product name: [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 848321-07-3
• MF: C₁₅H₁₁BrCl₂N₂O₃
• MW: 418.069441080093
• CID: 5767462
• PubChem ID: 4855767

[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(4-bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• AKOS033509668
• AB00738869-01
• 848321-07-3
• Z16552085
• EN300-26600958
• [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C15H11BrCl2N2O3/c1-8-6-9(2-3-10(8)16)19-13(21)7-23-15(22)14-11(17)4-5-12(18)20-14/h2-6H,7H2,1H3,(H,19,21)
• InChI Key： NFKSBRHVQUSXIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)NC(COC(C1C(=CC=C(N=1)Cl)Cl)=O)=O

Computed Properties

• Exact Mass: 415.93301g/mol
• Monoisotopic Mass: 415.93301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Overview of [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-07-3)

The compound [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-07-3) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3,6-dichloropyridine core and a 4-bromo-3-methylphenyl carbamoyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

In recent years, the demand for highly functionalized heterocyclic compounds like [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s CAS No. 848321-07-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate typically involves multi-step organic reactions, including esterification and amide coupling. Advanced techniques such as microwave-assisted synthesis or flow chemistry are now being explored to improve yield and reduce environmental impact—a nod to the growing emphasis on green chemistry. Analytical methods like HPLC and NMR are critical for characterizing this compound, ensuring purity for research applications.

From an industrial perspective, CAS No. 848321-07-3 is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly asked about its availability, driven by its niche applications. Additionally, its structural features resonate with trends in fragment-based drug design, a hot topic in AI-augmented molecular modeling.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper handling protocols for [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are essential to align with REACH and GLP standards. This aligns with broader industry shifts toward responsible chemical management and transparency in supply chains.

In summary, CAS No. 848321-07-3 represents a compelling case study at the intersection of organic synthesis, drug development, and sustainable practices. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.